2-(4-tert-butylphenyl)-N-{(E)-[4-(2,4-dinitrophenoxy)phenyl]methylidene}-1,3-benzoxazol-5-amine

• Molecular Formula: C30H24N4O6
• Molecular Weight: 536.5 g/mol
• IUPAC Name: N-[2-(4-tert-butylphenyl)-1,3-benzoxazol-5-yl]-1-[4-(2,4-dinitrophenoxy)phenyl]methanimine
• InChI: InChI=1S/C30H24N4O6/c1-30(2,3)21-8-6-20(7-9-21)29-32-25-16-22(10-14-27(25)40-29)31-18-19-4-12-24(13-5-19)39-28-15-11-23(33(35)36)17-26(28)34(37)38/h4-18H,1-3H3
• InChI Key: FLHXNQCIKHYLIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)N=CC4=CC=C(C=C4)OC5=C(C=C(C=C5)[N+](=O)[O-])[N+](=O)[O-]

Description

2-(4-tert-butylphenyl)-N-{(E)-[4-(2,4-dinitrophenoxy)phenyl]methylidene}-1,3-benzoxazol-5-amine is a complex organic compound with a unique structure that combines a benzoxazole core with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-tert-butylphenyl)-N-{(E)-[4-(2,4-dinitrophenoxy)phenyl]methylidene}-1,3-benzoxazol-5-amine typically involves multiple steps, starting with the preparation of the benzoxazole core This can be achieved through the cyclization of appropriate precursors under specific conditions

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of catalysts, optimized reaction temperatures, and pressures, as well as purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-tert-butylphenyl)-N-{(E)-[4-(2,4-dinitrophenoxy)phenyl]methylidene}-1,3-benzoxazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a probe or reagent in biological studies.

Medicine: The compound could be investigated for its potential therapeutic properties.

Industry: It may find applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism by which 2-(4-tert-butylphenyl)-N-{(E)-[4-(2,4-dinitrophenoxy)phenyl]methylidene}-1,3-benzoxazol-5-amine exerts its effects depends on its interaction with molecular targets and pathways. This could involve binding to specific proteins or enzymes, altering their activity, or interacting with cellular membranes to affect cell function.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzoxazole derivatives with different functional groups. Examples include:

• 2-(4-tert-butylphenyl)-1,3-benzoxazole
• 2-(4-tert-butylphenyl)-N-{(E)-[4-(2,4-dinitrophenoxy)phenyl]methylidene}-1,3-benzoxazol-4-amine

Uniqueness

The uniqueness of 2-(4-tert-butylphenyl)-N-{(E)-[4-(2,4-dinitrophenoxy)phenyl]methylidene}-1,3-benzoxazol-5-amine lies in its specific combination of functional groups, which may confer unique chemical and biological properties not found in other similar compounds.